Cas no 69323-74-6 (Phenacetin-d)
Phenacetin-d5 is a deuterated compound of phenacetin Conclusion: phenacetin (acetophenetidin) is a non opioid antipyretic compound, which can be used in the study of pain relief Phenacetin is a selective COX-3 inhibitor Phenacetin can be used as a probe for human liver microsomes and CYP1A2 in rats

Phenacetin-d structure
Product Name:Phenacetin-d
CAS No:69323-74-6
Molecular Formula:C10H13NO2
Molecular Weight:179.21572
CID:1060294
PubChem ID:12274536
Phenacetin-d Properties
Names and Identifiers
-
- Phenacetin-d5
- Phenacetin-d
- Phenacetin-ethoxy-d5, 98 atom % D
- CS-0203513
- MS-22992
- 69323-74-6
- G13277
- N-{4-[(1,1,2,2,2-?H?)ethoxy]phenyl}acetamide
- HY-B0476S
-
- InChIKey: CPJSUEIXXCENMM-WNWXXORZSA-N
- Inchi: InChI=1S/C10H13NO2/c1-3-13-10-6-4-9(5-7-10)11-8(2)12/h4-7H,3H2,1-2H3,(H,11,12)/i1D3,3D2
- SMILES: CCOC1=CC=C(C=C1)NC(=O)C
Computed Properties
- Exact Mass: 184.126012387g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 3
- Monoisotopic Mass: 184.126012387g/mol
- Heavy Atom Count: 13
- Complexity: 162
- Isotope Atom Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 38.3Ų
Phenacetin-d Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00FDZ5-1mg |
Phenacetin-d5 |
69323-74-6 | 98% | 1mg |
$155.00 | 2024-04-22 | |
ChemScence | CS-0203513-25mg |
Phenacetin-d5 |
69323-74-6 | 25mg |
$0.0 | |||
MedChemExpress | HY-B0476S-1mg |
Phenacetin-d |
69323-74-6 | 98.51% | 1mg |
¥1080 | 2024-07-20 | |
TRC | P294582-2.5mg |
Phenacetin-d5 |
69323-74-6 | 2.5mg |
$ 234.00 | 2023-09-06 |
Phenacetin-d Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:69323-74-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Phenacetin-d Related Literature
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Yuyuan Xiao,Rong Sun,Jiefeng Liang,Yuhui Fang,Zheng Liu,Shangda Jiang,Bingwu Wang,Wenliang Huang Inorg. Chem. Front., 2021,8, 2591-2602
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Yuzhi Mu,Yangmu Fu,Jing Li,Kai Shao,Jianhui Pang,Chang Su,Yibo Cai,Xiaojie Sun,Xin Cong,Chao Feng Biomater. Sci., 2021,9, 4952-4967
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Jiangzhou Qin,Kun Wu,Liuzhou Chen,Xintao Wang,Quanlin Zhao,Baojun Liu,Zhengfang Ye J. Mater. Chem. A, 2022,10, 3963-3969
-
Weize Wang,Wenke Yuan,Cunding Kong,Yuchen Yang,Shuting Xi,Xiangyu Liu,Bo Liu J. Mater. Chem. A, 2023,11, 25605-25611
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Seung-Keun Park,Seung-Ho Yu,Seunghee Woo,Jeonghyun Ha,Junyoung Shin,Yung-Eun Sung CrystEngComm, 2012,14, 8323-8325
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Jens Heilmann,Sergei F. Boulyga,Klaus G. Heumann J. Anal. At. Spectrom., 2009,24, 385-390
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Haibo Yin,Lu Peng,Yuning Huo,Hexing Li RSC Adv., 2016,6, 13498-13504
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Kai Wang,Kun Jia,Xiaobo Liu RSC Adv., 2015,5, 51975-51982
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Nina I. Giricheva,Georgiy V. Girichev Phys. Chem. Chem. Phys., 2020,22, 27539-27546
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B. P. Vinayan,S. Ramaprabhu J. Mater. Chem. A, 2013,1, 3865-3871
Recommended suppliers
Amadis Chemical Company Limited
(CAS:69323-74-6)Phenacetin-d

Purity:99%/99%/99%
Quantity:5mg/10mg/25mg
Price($):395.0/627.0/1128.0